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Abstract
This technical guide provides a comprehensive overview of the safe handling, storage, and

disposal of 4-(3-Bromo-phenyl)-1-N-Boc-piperidine (CAS No. 886362-62-5). Aimed at

researchers, scientists, and drug development professionals, this document synthesizes critical

safety information and field-proven insights to ensure the responsible use of this important

synthetic intermediate. The guide covers physicochemical properties, hazard identification,

personal protective equipment (PPE) protocols, emergency procedures, and waste disposal,

grounded in authoritative sources and established laboratory safety standards.

Introduction: Understanding the Molecule
4-(3-Bromo-phenyl)-1-N-Boc-piperidine is a key building block in medicinal chemistry and

pharmaceutical development. Its structure, featuring a bromophenyl group attached to an N-

Boc-protected piperidine ring, makes it a versatile intermediate for constructing complex

molecular architectures, particularly in the synthesis of novel therapeutic agents.[1] The tert-

butyloxycarbonyl (Boc) protecting group offers stability under various reaction conditions while

allowing for facile deprotection when required. The bromophenyl moiety serves as a handle for
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a wide range of cross-coupling reactions, enabling the introduction of further molecular

diversity. Given its utility, a thorough understanding of its safe handling is paramount for any

researcher utilizing this compound.

Physicochemical and Hazard Profile
A clear understanding of the compound's properties is the foundation of its safe handling.

Physicochemical Data
The following table summarizes the key physicochemical properties of 4-(3-Bromo-phenyl)-1-
N-Boc-piperidine.

Property Value Source

CAS Number 886362-62-5 [2]

Molecular Formula C₁₆H₂₂BrNO₂ [2]

Molecular Weight 340.25 g/mol [2]

Boiling Point 397.8 ± 42.0 °C at 760 mmHg [3]

Density 1.3 ± 0.1 g/cm³ [3]

Appearance Solid (Typical) N/A

Storage Temperature
2-8°C recommended for long-

term storage
[3]

Hazard Identification and GHS Classification
Based on aggregated data for this compound and structurally related N-Boc-piperidine

derivatives, 4-(3-Bromo-phenyl)-1-N-Boc-piperidine is classified with the following hazards.

[2][4]

Signal Word: Warning[4]

Hazard Statements:

H315: Causes skin irritation.[2]
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H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

GHS Pictogram:

GHS07 (Exclamation Mark)[5]

This classification underscores the necessity for careful handling to avoid direct contact and

inhalation. The irritant nature of the compound is a primary safety concern.

Core Directive: Safe Handling and Personal
Protective Equipment (PPE)
A self-validating system of protocols is essential for mitigating the identified hazards. The

causality behind each procedural step is as important as the step itself.

The "Avoid Contact" Principle: Engineering Controls
and Ventilation
The primary directive is to minimize exposure. All handling of 4-(3-Bromo-phenyl)-1-N-Boc-
piperidine, especially when dealing with the powdered form, must be conducted in a well-

ventilated area.

Fume Hood: A certified chemical fume hood is mandatory for all weighing and transfer

operations to prevent the inhalation of dust or aerosols.[6][7] The airflow of the fume hood

provides the primary barrier between the researcher and the chemical.

Process Enclosures: For larger-scale operations, the use of glove boxes or other process

enclosures is recommended to provide a higher level of containment.

Personal Protective Equipment (PPE): The Last Line of
Defense
Proper PPE is non-negotiable and must be worn at all times when handling this compound.
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Eye and Face Protection: Chemical safety goggles or glasses with side shields conforming

to EN166 (EU) or OSHA 29 CFR 1910.133 (US) standards are required.[8] A face shield

should be worn in situations with a higher risk of splashing or dust generation.

Skin Protection:

Gloves: Chemically resistant gloves (e.g., nitrile) must be worn.[7] It is crucial to inspect

gloves for any signs of degradation or puncture before use. Contaminated gloves should

be removed and disposed of properly, followed by hand washing.

Lab Coat: A flame-retardant lab coat or long-sleeved protective clothing is essential to

prevent skin contact.[8]

Respiratory Protection: In situations where engineering controls may not be sufficient to

maintain exposure below permissible limits, or during spill cleanup, a NIOSH/MSHA-

approved respirator should be used.[6][8]

The following diagram illustrates the mandatory workflow for safely handling the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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